AbstractSteady state radiolysis showed a decrease in the reactivity of quercetin in free radical reactions with the 1-hydroxyethyl radical and the superoxide radical anion as a result of the formation of a complex with a copper ion. The negative effect of copper ions can be reduced via destroying the resulting complex by introducing chelating compounds, such as tartaric acid and EDTA. The nature of the change in reactivity corresponded to the change in the radioprotective activity of quercetin in relation to yeast cells.

AbstractThe influence of the dose of presowing γ-irradiation of tubers on the anatomical and morphological structure, yield, and tasting properties of potatoes of the Meteor variety has been studied. Morphological disorders—beak-shaped and heart-shaped tubers of a large fraction and small tubers in the form of embryos—were found in potatoes grown from tubers irradiated with doses of 500–600 Gy, although no external anatomical and morphological differences were noted in the stems and leaves of potato plants in the course of the vegetative development regardless of the presowing irradiation dose of tubers. Irradiation of seed tubers with doses of 200–300 Gy led to the highest yield and profitability and the best tasting qualities of grown potatoes. Experiments on the toxicity of potato tubers irradiated with doses of 100–1500 kGy and juice released during their radiolysis with doses of 1200–5000 kGy showed no negative effect on the animals that consumed them. At the same time, the physiological processes of digestion, excretion, and metabolism in experimental animals were not inhibited and the level of glucose in their blood remained within physiological reference values. The experimentally established highest doses of γ-irradiation of potatoes and the doses of introducing aqueous dispersions of the irradiated products into mice (gram of substance per 1 kg of live weight of the animal) that did not cause clinical manifestations were 10 g/kg for powdered potato tubers irradiated with a dose of 1500 kGy and 20 g/kg for dried juice powder released in the course of irradiation of potato tubers with a dose of 2000 kGy.

AbstractThe molar absorption coefficients of spherical InP, ZnS, and InP(core)/ZnS(shell) nanoparticles have been calculated from the complex permittivities of the corresponding bulk semiconductors. The results are valid in the short-wavelength region of the absorption spectrum, where the quantum size effect is insignificant. For the imaginary part of the polarizability of core/shell nanoparticles, a formula has been obtained that is convenient for calculations in real numbers.

AbstractThe plasma-induced conversion of small ethanol impurities in argon in a nonequilibrium atmospheric-pressure glow discharge has been studied. Simulation results show that the dominant species resulting from ethanol conversion are CO, H2, H, CH4, C3H3, C2H2, C2H4, and C2H5. In addition, the formation of molecular carbon particles and significant concentrations of CH3 and CH2 radicals, which are precursors of aminodiamonds, has been revealed.

AbstractThe applicability of laser ablation of metal targets for obtaining triply charged ions of metal atoms, including low-melting metals, has been experimentally demonstrated. By analyzing the luminescence spectra of a plasma plume during laser ablation of a metal target immersed in superfluid helium, the main channel for the formation of helium ions in plasma at a laser beam power density below the breakdown threshold of the helium medium has been determined. It has been shown that the ionization of helium atoms occurs in two steps, the formation of the HeM3+ ionic complex and the dissociation of the complex via its interaction with a metal atom.

AbstractThe aim of this study is to examine methane (CH4)/nitrogen (N2) gas mixture plasma surface modification for various polymers including in polytetrafluoroethylene (PTFE), polystyrene (PS), polycarbonate (PC), and high-density polyethylene (HDPE). The static wetting properties of methane (CH4)/nitrogen(N2) plasma deposited films on conventional polymers were investigated using the sessile droplet method. The change of hydrophilicity and surface free energy was monitored by static contact angle measurement. The static contact angle is an excellent indication of the change in surface state properties from plasma surface modification. A new quick image-capturing device enables static contact angle measurement 2 to 4 seconds after contact with the polymeric surface. Significant increases in the surface energies of PTFE, PS, PC, and HDPE by CH4/N2 mixture gas plasma treatments were observed. The experimental results show the critical position of chemical species in the interaction between CH4/N2 mixture gas plasma and the polymeric substrate, which can be controlled by surface modification to tailor the hydrophilicity of the polymers.

AbstractThe photophysical properties of functional distyryl derivatives of dipyrrometheneboron difluoride (BODIPY) in various solvents have been studied. It was shown that in all solvents, the studied compounds have similar absorption and fluorescence spectra, which are characteristic of the distyryl derivatives of BODIPY. Small bathochromic shifts of the spectra with increasing solvent polarity, as well as insignificant changes in the rate constants of radiative and nonradiative processes, provide evidence that the S1 states are of the (π,π*) type. These dyes can be used to visualize processes in living systems.

AbstractThe kinetic features of change in the strength of oriented polypropylene (PP) as a result of radiation oxidation have been established. The relationship between the change in the strength of oriented PP (slit-film yarns) after irradiation in air and the structural characteristics of the polymer is shown. A kinetic model is presented that takes into account the supramolecular (fibrillar) structure of the oriented polymer and the kinetic features of radiation-induced oxidation.

AbstractThe improvement of the structure of the heat exchanger in the thermoelectric power generation system is an effective way to enhance the power generation efficiency. The current study proposes a segmented converging TEG (thermoelectric generator) structure on the left and right sides of the heat exchanger and establishes TEG structure models with different converging angles. Simulation analyses were conducted to analyze the effects of exhaust gas temperature and mass flow on the thermoelectric coupling effect of the system, as well as back pressure power loss and system temperature uniformity. The results have shown that in comparison with the traditional TEG structure, the proposed converging TEG structure and TEM (thermoelectric module) layout could effectively improve the output power of the system and the uniformity of the surface temperature of the heat exchanger, thereby reducing the pressure drop loss of the system. Moreover, in comparison to the traditional TEM layout in an overall converging TEG, the proposed TEM layout in this study can increase the system output power by 14.64% under low-speed working condition and when the converging angle α = 6°; the net power of the proposed bidirectional converging TEG system has increased by 36.22% and the temperature uniformity coefficient has decreased by 71.98% under the medium-speed working condition and when the converging angle α = 6°. The research may shed new light on the structural design and improvement of TEG.

AbstractThe effect of 632.8-nm radiation of a helium–neon laser on the viscosity of an aqueous sodium chloride solution has been studied. It has been shown that irradiation changes the nature and numerical values of the concentration dependence of viscosity. The concentration dependences of the viscous-flow activation energy for unirradiated and irradiated aqueous sodium chloride solutions have been determined. The influence of irradiation on the parameters of the power-law dependence of the solution viscosity on concentration has been analyzed, and the temperature dependences of these parameters have been determined. It has been concluded that laser irradiation alters the structural organization of the aqueous system and reduces the interaction of water molecules with salt ions. This process intensifies with increasing temperature.